N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-4-(2-methyloxazol-4-yl)benzenesulfonamide

• IUPAC Name: N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonamide
• InChI: InChI=1S/C20H18N2O4S2/c1-14-22-19(13-26-14)15-2-5-18(6-3-15)28(23,24)21-10-8-17-4-7-20(27-17)16-9-11-25-12-16/h2-7,9,11-13,21H,8,10H2,1H3
• InChI Key: DDUUIICOMJUNFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CO1)C2=CC=C(C=C2)S(=O)(=O)NCCC3=CC=C(S3)C4=COC=C4
• Molecular Formula: C20H18N2O4S2
• Molecular Weight: 414.5 g/mol
• CAS No.: 2034597-36-7

Description

N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)-4-(2-methyloxazol-4-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H18N2O4S2 and its molecular weight is 414.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Inflammatory and Anticancer Applications

A study by Küçükgüzel et al. (2013) synthesized derivatives of Celecoxib, a well-known anti-inflammatory drug, showing potential for anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. This suggests that compounds with similar sulfonamide structures could be explored for these therapeutic applications, highlighting the relevance of structural analogs in drug discovery processes (Küçükgüzel et al., 2013).

Enzyme Inhibition for Therapeutic Targets

Röver et al. (1997) reported on benzenesulfonamides as high-affinity inhibitors of kynurenine 3-hydroxylase, an enzyme involved in tryptophan metabolism. The inhibition of this enzyme has implications for neurological disorders, suggesting that sulfonamide compounds could be pivotal in developing treatments for such conditions (Röver et al., 1997).

Materials Science and Catalysis

In materials science, the gold(I)-catalyzed synthesis of N-(furan-3-ylmethylene)benzenesulfonamides by Wang et al. (2014) demonstrates the utility of sulfonamide compounds in catalysis, offering pathways to novel materials and chemical processes (Wang et al., 2014).

Dye-Sensitized Solar Cells

Kim et al. (2011) utilized phenothiazine derivatives with furan linkers in dye-sensitized solar cells, achieving improved solar energy conversion efficiency. This suggests that furan-containing compounds, like the one of interest, could find applications in renewable energy technologies (Kim et al., 2011).

Antimicrobial and UV Protection for Textiles

Mohamed et al. (2020) explored thiazole azodyes containing sulfonamide moieties for simultaneous dyeing and functional finishing of cotton fabrics, offering UV protection and antibacterial properties. This indicates the potential of sulfonamide derivatives in functional textiles and coatings (Mohamed et al., 2020).